97-69-8

N-Acetyl-L-alanine

In Stock

• CAS RN:
• 97-69-8

• Formula:
• C5H9NO3

• InChI:
• InChI=1S/C5H9NO3/c1-3(5(8)9)6-4(2)7/h3H,1-2H3,(H,6,7)(H,8,9)/t3-/m0/s1

• InChIKey:
• KTHDTJVBEPMMGL-VKHMYHEASA-N

• N-Acetyl-L-alanine, also known as ac-ala-OH or 2-acetamidopropionate, belongs to the class of organic compounds known as n-acyl-l-alpha-amino acids. These are n-acylated alpha amino acids which have the L-configuration of the alpha-carbon atom. N-Acetyl-L-alanine is soluble (in water) and a weakly acidic compound (based on its pKa). N-Acetyl-L-alanine has been detected in multiple biofluids, such as feces and urine. Within the cell, N-acetyl-L-alanine is primarily located in the cytoplasm. N-Acetyl-L-alanine exists in all eukaryotes, ranging from yeast to humans.
  N-acetyl-L-alanine is an N-acetyl-L-amino acid that is L-alanine in which one of the hydrogens attached to the nitrogen is replaced by an acetyl group. It has a role as a human metabolite and a Saccharomyces cerevisiae metabolite. It is a L-alanine derivative and a N-acetyl-L-amino acid. It is a conjugate acid of ...

N-[2-Methyl-2-(piperidin-1-yl)propyl]-2-(2-oxopyrrolidin-1-yl)acetamide

• CAS RN:
• 68497-69-8

• Formula:
• C15H27N3O2

• InChI:
• InChI=1S/C15H27N3O2/c1-15(2,18-9-4-3-5-10-18)12-16-13(19)11-17-8-6-7-14(17)20/h3-12H2,1-2H3,(H,16,19)

• InChIKey:
• XHBWXZLVJAAALX-UHFFFAOYSA-N

• N-[2-Methyl-2-(piperidin-1-yl)propyl]-2-(2-oxopyrrolidin-1-yl)acetamide is a useful research compound. Its molecular formula is C15H27N3O2 and its molecular weight is 281.39 g/mol. The purity is usually 95%.

2-[(2,2,3,3,4,4,5,5-Octafluoropentyl)oxy]ethan-1-ol

In Stock

• CAS RN:
• 50997-69-8

• Formula:
• C7H8F8O2

• InChI:
• InChI=1S/C7H8F8O2/c8-4(9)6(12,13)7(14,15)5(10,11)3-17-2-1-16/h4,16H,1-3H2

• InChIKey:
• AYSXBVDLZTWPRI-UHFFFAOYSA-N

• 2-[(2,2,3,3,4,4,5,5-Octafluoropentyl)oxy]ethan-1-ol is a useful research compound. Its molecular formula is C7H8F8O2 and its molecular weight is 276.12 g/mol. The purity is usually 95%.

N-(4-bromophenyl)acrylamide

In Stock

• CAS RN:
• 13997-69-8

• Formula:
• C9H8BrNO

• InChI:
• InChI=1S/C9H8BrNO/c1-2-9(12)11-8-5-3-7(10)4-6-8/h2-6H,1H2,(H,11,12)

• InChIKey:
• ZSBLNRQSHLZWNV-UHFFFAOYSA-N

• N-(4-bromophenyl)acrylamide is a useful research compound. Its molecular formula is C9H8BrNO and its molecular weight is 226.07 g/mol. The purity is usually 95%.

Fluoromethanesulfonyl chloride

In Stock

• CAS RN:
• 42497-69-8

• Formula:
• CH2ClFO2S

• InChI:
• InChI=1S/CH2ClFO2S/c2-6(4,5)1-3/h1H2

• InChIKey:
• NNINWAWDVUHMGM-UHFFFAOYSA-N

• Fluoromethanesulfonyl chloride is a useful research compound. Its molecular formula is CH2ClFO2S and its molecular weight is 132.54 g/mol. The purity is usually 95%.

Methyl [(4-bromophenyl)sulfanyl]acetate

• CAS RN:
• 50397-69-8

• Formula:
• C9H9BrO2S

• InChI:
• InChI=1S/C9H9BrO2S/c1-12-9(11)6-13-8-4-2-7(10)3-5-8/h2-5H,6H2,1H3

• InChIKey:
• WVYLZGUDDQAQFW-UHFFFAOYSA-N

• Methyl [(4-bromophenyl)sulfanyl]acetate is a useful research compound. Its molecular formula is C9H9BrO2S and its molecular weight is 261.14 g/mol. The purity is usually 95%.

(E)-3-(2,6-dimethoxyphenyl)acrylic acid

In Stock

• CAS RN:
• 76197-69-8

• Formula:
• C11H12O4

• InChI:
• InChI=1S/C11H12O4/c1-14-9-4-3-5-10(15-2)8(9)6-7-11(12)13/h3-7H,1-2H3,(H,12,13)/b7-6+

• InChIKey:
• WILLCJDOWRLEMC-UHFFFAOYSA-N

• (E)-3-(2,6-dimethoxyphenyl)acrylic acid is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.

N-(4-chloro-2-nitrophenyl)-3-oxobutanamide

In Stock

• CAS RN:
• 34797-69-8

• Formula:
• C10H9ClN2O4

• InChI:
• InChI=1S/C10H9ClN2O4/c1-6(14)4-10(15)12-8-3-2-7(11)5-9(8)13(16)17/h2-3,5H,4H2,1H3,(H,12,15)

• InChIKey:
• KLMIREBDPKVUQJ-UHFFFAOYSA-N

• N-(4-chloro-2-nitrophenyl)-3-oxobutanamide is a useful research compound. Its molecular formula is C10H9ClN2O4 and its molecular weight is 256.64 g/mol. The purity is usually 95%.

Carbamic acid, N-(2-(dimethylamino)ethyl)dithio-

• CAS RN:
• 18997-69-8

• Formula:
• C5H12N2S2

• InChI:
• InChI=1S/C5H12N2S2/c1-7(2)4-3-6-5(8)9/h3-4H2,1-2H3,(H2,6,8,9)

• InChIKey:
• HZMRUOHWKQPMMG-UHFFFAOYSA-N

• Carbamic acid, N-(2-(dimethylamino)ethyl)dithio- is a useful research compound. Its molecular formula is C5H12N2S2 and its molecular weight is 164.3 g/mol. The purity is usually 95%.

(S)-2-(Cyclohexylmethyl)succinic acid-1-methyl ester

Usually In Stock

• CAS RN:
• 220497-69-8

• Formula:
• C12H20O4

• InChI:
• InChI=1S/C12H20O4/c1-16-12(15)10(8-11(13)14)7-9-5-3-2-4-6-9/h9-10H,2-8H2,1H3,(H,13,14)/t10-/m0/s1

• InChIKey:
• TYYNOKUMAOAVBK-JTQLQIEISA-N

• (S)-2-(Cyclohexylmethyl)succinic acid-1-methyl ester is a useful research compound. Its molecular formula is C12H20O4 and its molecular weight is 228.28 g/mol. The purity is usually 95%.

7-bromo-2-(3,4,5-trimethoxyphenyl)-3H-chromeno[2,3-d]pyrimidine-4(5H)-thione

Usually In Stock

• CAS RN:
• 872197-69-8

• Formula:
• C20H17BrN2O4S

• InChI:
• InChI=1S/C20H17BrN2O4S/c1-24-15-8-11(9-16(25-2)17(15)26-3)18-22-19-13(20(28)23-18)7-10-6-12(21)4-5-14(10)27-19/h4-6,8-9H,7H2,1-3H3,(H,22,23,28)

• InChIKey:
• DTDHKACOHHKZTL-UHFFFAOYSA-N

• 7-bromo-2-(3,4,5-trimethoxyphenyl)-3H-chromeno[2,3-d]pyrimidine-4(5H)-thione is a useful research compound. Its molecular formula is C20H17BrN2O4S and its molecular weight is 461.33. The purity is usually 95%.

N-(4-amino-2-((2-methoxyethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide

In Stock

• CAS RN:
• 872597-69-8

• Formula:
• C16H20N4O4S

• InChI:
• InChI=1S/C16H20N4O4S/c1-3-24-11-6-4-10(5-7-11)14(21)18-12-13(17)19-16(20-15(12)22)25-9-8-23-2/h4-7H,3,8-9H2,1-2H3,(H,18,21)(H3,17,19,20,22)

• InChIKey:
• QXZQKDXSCXWACQ-UHFFFAOYSA-N

• N-(4-amino-2-((2-methoxyethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide is a useful research compound. Its molecular formula is C16H20N4O4S and its molecular weight is 364.42. The purity is usually 95%.

2-[3,4-Dihydro-1(2H)-quinolinyl]-5-fluoroaniline

In Stock

• CAS RN:
• 937597-69-8

• Formula:
• C15H15FN2

• InChI:
• InChI=1S/C15H15FN2/c16-12-7-8-15(13(17)10-12)18-9-3-5-11-4-1-2-6-14(11)18/h1-2,4,6-8,10H,3,5,9,17H2

• InChIKey:
• WSWZTSTXFPTTIG-UHFFFAOYSA-N

• 2-[3,4-Dihydro-1(2H)-quinolinyl]-5-fluoroaniline is a useful research compound. Its molecular formula is C15H15FN2 and its molecular weight is 242.29 g/mol. The purity is usually 95%.

2-[(2R,3R)-3-(3,5-Dihydroxyphenyl)-6-hydroxy-2-(4-hydroxyphenyl)-2,3-dihydro-1-benzofuran-5-yl]-5,7-dihydroxy-8-[(2R)-5-methyl-2-prop-1-en-2-ylhex-4-enyl]-2,3-dihydrochromen-4-one

Usually In Stock

• CAS RN:
• 136997-69-8

• Formula:
• C39H38O9

• InChI:
• InChI=1S/C39H38O9/c1-19(2)5-6-22(20(3)4)13-28-30(43)16-32(45)37-33(46)18-34(48-39(28)37)27-15-29-35(17-31(27)44)47-38(21-7-9-24(40)10-8-21)36(29)23-11-25(41)14-26(42)12-23/h5,7-12,14-17,22,34,36,38,40-45H,3,6,13,18H2,1-2,4H3/t22-,34?,36-,38+/m1/s1

• CID 134715106 is a natural product found in Sophora moorcroftiana, Sophora davidii, and Sophora stenophylla with data available.

4-(4-bromo-2-fluorophenyl)-1-neopentyl-1H-1,2,4-triazol-5(4H)-one

In Stock

• CAS RN:
• 1632497-69-8

• Formula:
• C13H15BrFN3O

• InChI:
• InChI=1S/C13H15BrFN3O/c1-13(2,3)7-18-12(19)17(8-16-18)11-5-4-9(14)6-10(11)15/h4-6,8H,7H2,1-3H3

• InChIKey:
• OFIPMCWYFZVQRZ-UHFFFAOYSA-N

• 4-(4-bromo-2-fluorophenyl)-1-neopentyl-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C13H15BrFN3O and its molecular weight is 328.18 g/mol. The purity is usually 95%.

N-(2H-1,3-benzodioxol-5-yl)-2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl]acetamide

In Stock

• CAS RN:
• 1019097-69-8

• Formula:
• C24H21N5O4

• InChI:
• InChI=1S/C24H21N5O4/c1-15-10-16(2)29(27-15)24-26-19(17-6-4-3-5-7-17)12-23(31)28(24)13-22(30)25-18-8-9-20-21(11-18)33-14-32-20/h3-12H,13-14H2,1-2H3,(H,25,30)

• InChIKey:
• JXYBLRLSRLLTTH-UHFFFAOYSA-N

• N-(2H-1,3-benzodioxol-5-yl)-2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl]acetamide is a useful research compound. Its molecular formula is C24H21N5O4 and its molecular weight is 443.5 g/mol. The purity is usually 95%.

N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide

Usually In Stock

• CAS RN:
• 2379997-69-8

• Formula:
• C18H15NO4S

• InChI:
• InChI=1S/C18H15NO4S/c20-18(17-10-22-15-4-1-2-5-16(15)23-17)19-9-13-8-12(11-24-13)14-6-3-7-21-14/h1-8,11,17H,9-10H2,(H,19,20)

• InChIKey:
• MEWJLUJUXVNKKU-UHFFFAOYSA-N

• N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide is a useful research compound. Its molecular formula is C18H15NO4S and its molecular weight is 341.38. The purity is usually 95%.